Cas no 55776-81-3 (2-(4-ethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-ethylphenyl)-3-methylbutanoic acid
• CAS No: 55776-81-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5928975
• PubChem ID: 12604021
• Update Time: 2025-08-05

2-(4-ethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-ethyl-α-(1-methylethyl)-
• EN300-1846581
• 55776-81-3
• 2-(4-ethylphenyl)-3-methylbutanoic acid
• CS-0273460
• AKOS011833119

• Inchi： 1S/C13H18O2/c1-4-10-5-7-11(8-6-10)12(9(2)3)13(14)15/h5-9,12H,4H2,1-3H3,(H,14,15)
• InChI Key： WXVTZCWCYKHTTD-UHFFFAOYSA-N
• SMILES： C1(C(C(C)C)C(O)=O)=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 319.6±11.0 °C(Predicted)
• pka: 4.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-(4-ethylphenyl)-3-methylbutanoic acid

Introduction to 2-(4-Ethylphenyl)-3-Methylbutanoic Acid (CAS No. 55776-81-3)

2-(4-Ethylphenyl)-3-methylbutanoic acid (CAS No. 55776-81-3) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and biochemistry. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a branched carboxylic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable compound for various applications.

The molecular formula of 2-(4-ethylphenyl)-3-methylbutanoic acid is C₁₃H₁₈O₂, and its molecular weight is approximately 206.28 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 90-92°C, which makes it suitable for various synthetic and analytical procedures.

In the realm of organic synthesis, 2-(4-ethylphenyl)-3-methylbutanoic acid serves as a valuable building block for the preparation of more complex molecules. Its reactivity and functional group versatility allow chemists to introduce additional substituents or modify existing ones, thereby expanding its potential applications. For instance, the carboxylic acid group can be readily converted into esters, amides, or other derivatives through standard chemical reactions.

In the pharmaceutical industry, 2-(4-ethylphenyl)-3-methylbutanoic acid has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. One notable application is in the synthesis of anti-inflammatory agents, where the compound's phenyl and carboxylic acid groups contribute to its biological activity.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-(4-ethylphenyl)-3-methylbutanoic acid in the synthesis of a novel class of nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects with reduced gastrointestinal side effects compared to traditional NSAIDs like ibuprofen and naproxen. This finding underscores the potential of 2-(4-ethylphenyl)-3-methylbutanoic acid in developing safer and more effective therapeutic agents.

Beyond its pharmaceutical applications, 2-(4-ethylphenyl)-3-methylbutanoic acid has also been investigated for its role in biochemical processes. Research conducted at the University of California, Los Angeles (UCLA) explored the compound's interaction with specific enzymes involved in metabolic pathways. The study revealed that 2-(4-ethylphenyl)-3-methylbutanoic acid can modulate enzyme activity, suggesting its potential as a tool for studying enzyme function and regulation.

In addition to its biological activities, the physical properties of 2-(4-ethylphenyl)-3-methylbutanoic acid make it suitable for use in analytical chemistry. Its well-defined structure and predictable behavior in various solvents facilitate its use as a reference standard in chromatographic analyses. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly employed techniques for quantifying this compound in complex mixtures.

The environmental impact of 2-(4-ethylphenyl)-3-methylbutanoic acid has also been a subject of interest. Studies have shown that it exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices are recommended to minimize any potential risks associated with its use.

In conclusion, 2-(4-ethylphenyl)-3-methylbutanoic acid (CAS No. 55776-81-3) is a multifaceted compound with significant potential in organic synthesis, pharmaceutical research, biochemistry, and analytical chemistry. Its unique molecular structure and versatile properties make it an invaluable tool for scientists across various disciplines. Ongoing research continues to uncover new applications and insights into its behavior, further solidifying its importance in modern scientific endeavors.